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Compound Name: Folate-PEG3-C2-acid

Cat. No.: B15138096

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of folate-conjugated
Proteolysis Targeting Chimeras (PROTACS) in mediating the degradation of specific protein
targets. It includes supporting experimental data from peer-reviewed literature, detailed
experimental protocols for key validation assays, and visualizations of the underlying biological
pathways and experimental workflows.

Introduction to Folate-PROTACSs

PROTACSs are heterobifunctional molecules that induce the degradation of a target protein of
interest (POI) by hijacking the cell's ubiquitin-proteasome system.[1] A significant challenge in
PROTAC development is achieving cancer cell-specific targeting to minimize off-target effects
in healthy tissues. Folate-PROTACS represent a promising strategy to overcome this hurdle. By
conjugating a folate molecule to the PROTAC, these degraders can leverage the over-
expression of the folate receptor 1 (FOLR1) on the surface of many cancer cells for selective
uptake.[2] Once inside the cancer cell, the folate moiety is cleaved by intracellular hydrolases,
releasing the active PROTAC to degrade its target.[2]

This guide focuses on the validation of three such folate-PROTACSs: folate-ARV-771, folate-
MS432, and folate-MS99, which target BET bromodomains (BRDs), MEK1/2 kinases, and ALK
fusion proteins, respectively.[2]
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Mechanism of Action of Folate-PROTACSs

The targeted degradation of proteins by folate-PROTACSs is a multi-step process that begins
with the selective recognition of cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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